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Compound of Interest

Compound Name: UR-2922

Cat. No.: B15583485 Get Quote

Disclaimer: The following standard operating procedure (SOP) has been developed based on

publicly available safety data for substances classified under UN number UN2922, which

pertains to corrosive and toxic liquids. The specific compound "UR-2922" is not a universally

recognized chemical identifier. This document uses "1,3-Propanediamine, N'-[3-

(dimethylamino)propyl]-N,N-dimethyl-" as a representative substance for creating these

guidelines. Researchers, scientists, and drug development professionals must consult their

institution's safety office and the specific Safety Data Sheet (SDS) provided by the

manufacturer for the exact material they are using.

Introduction
This document provides detailed application notes and protocols for the safe handling and

storage of UR-2922, a corrosive and toxic liquid. Adherence to these guidelines is critical to

ensure personnel safety, maintain sample integrity, and prevent environmental contamination.

Physical and Chemical Properties
A summary of the key physical and chemical properties of the representative compound is

provided below. This data is essential for understanding the substance's behavior and potential

hazards.
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Property Value Reference

Physical State Liquid [1]

Appearance Colorless to yellowish [1]

Odor No information available [1][2]

Melting Point/Range -78 °C / -108.4 °F [1]

Boiling Point/Range
128 - 69 °C (Varies by specific

compound)
[1][2]

Flash Point 67.77 °C (Closed Cup) [2]

pH No information available [1][2]

Chemical Stability
Stable under recommended

storage conditions
[2]

Health Hazard Information
UR-2922 is classified as a hazardous substance with multiple routes of exposure and potential

for serious injury if not handled properly.

Hazard Classification Description Reference

Acute Oral Toxicity Category 4 [1]

Acute Dermal Toxicity Category 3 [1]

Skin Corrosion/Irritation
Category 1B: Causes severe

skin burns and eye damage.
[1][3]

Serious Eye Damage/Irritation
Category 1: Causes serious

eye damage.
[1]

Specific Target Organ Toxicity

Category 3 (Single Exposure):

May cause respiratory

irritation.

[1][4]

Aquatic Hazard
Harmful to aquatic organisms,

with long-lasting effects.
[1][3]
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Experimental Protocols
Personal Protective Equipment (PPE)
All personnel handling UR-2922 must wear appropriate PPE to prevent exposure.

Eye Protection: Chemical safety goggles and a face shield are mandatory.[1]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber, neoprene).

Consult the manufacturer's glove selection guide.[3]

Body Protection: A chemical-resistant lab coat or apron must be worn over personal clothing.

[1]

Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood. If

exposure limits are exceeded, a NIOSH/MSHA approved respirator is required.[1][3]

Handling Protocol
Preparation:

Ensure a chemical fume hood is operational and the work area is clean and free of

incompatible materials.

Verify that an eyewash station and safety shower are readily accessible.[1]

Assemble all necessary equipment and reagents before handling UR-2922.

Aliquoting and Dispensing:

Perform all manipulations of UR-2922 within a certified chemical fume hood.

Use appropriate, calibrated instruments for transferring the liquid.

Avoid generating aerosols or vapors.

Close the primary container tightly immediately after use.

Spill and Emergency Procedures:
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Small Spills: Absorb with an inert, non-combustible material (e.g., sand, vermiculite) and

place in a sealed container for disposal.

Large Spills: Evacuate the area and contact the institutional safety office immediately.

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and seek medical attention.[2]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids

open, and seek immediate medical attention.[1][2]

Inhalation: Move the individual to fresh air and seek immediate medical attention.[4]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[5]

Storage Protocol
Proper storage is crucial to maintain the stability of UR-2922 and prevent hazardous situations.

Location: Store in a cool, dry, and well-ventilated area designated for corrosive and toxic

materials.[1][6]

Container: Keep the container tightly closed and in its original packaging.[3]

Incompatible Materials: Store away from strong oxidizing agents, acids, and bases.[6][7]

Temperature: Some related compounds require refrigeration (2-8 °C). Always refer to the

manufacturer's specific storage temperature recommendations.[6]

Waste Disposal Protocol
All waste containing UR-2922 must be treated as hazardous waste.

Collect all contaminated materials (e.g., pipette tips, gloves, absorbent pads) in a

designated, labeled, and sealed hazardous waste container.
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Dispose of the waste through the institution's hazardous waste management program,

following all local, regional, and national regulations.[1]

Visualizations
Experimental Workflow for UR-2922 Handling
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Caption: Workflow for handling UR-2922.
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Key Safety Precautions for UR-2922

Control Measures Personal Protective Equipment (PPE) Emergency Preparedness
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Caption: Logical relationship of safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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